Cas no 1262011-02-8 (4-Chloro-3-(4-ethylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(4-ethylphenyl)benzoic acid
• CAS No: 1262011-02-8
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319331
• CID: 2620645
• PubChem ID: 52984122
• Update Time: 2025-06-09

4-Chloro-3-(4-ethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262011-02-8
• DTXSID10680877
• 4-Chloro-3-(4-ethylphenyl)benzoic acid, 95%
• 6-Chloro-4'-ethyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319331
• 4-CHLORO-3-(4-ETHYLPHENYL)BENZOIC ACID
• 4-Chloro-3-(4-ethylphenyl)benzoic acid

• MDL： MFCD18319331
• Inchi： 1S/C15H13ClO2/c1-2-10-3-5-11(6-4-10)13-9-12(15(17)18)7-8-14(13)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： SHFRGRUJPJERAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-3-(4-ethylphenyl)benzoic acid

4-Chloro-3-(4-ethylphenyl)benzoic Acid (CAS No. 1262011-02-8): An Overview of Its Structure, Properties, and Applications

4-Chloro-3-(4-ethylphenyl)benzoic acid (CAS No. 1262011-02-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system, a chloro substituent, and an ethylphenyl group, which collectively contribute to its distinct physical and chemical properties.

The molecular formula of 4-Chloro-3-(4-ethylphenyl)benzoic acid is C₁₅H₁₃ClO₂, and its molecular weight is approximately 268.71 g/mol. The compound exists as a white crystalline solid at room temperature and has a melting point of around 175-177°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for a wide range of applications in both research and industrial settings.

In the realm of pharmaceutical research, 4-Chloro-3-(4-ethylphenyl)benzoic acid has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits anti-inflammatory and anti-cancer activities, making it a promising candidate for further exploration. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 4-Chloro-3-(4-ethylphenyl)benzoic acid demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be developed into novel anti-inflammatory agents for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its potential therapeutic applications, 4-Chloro-3-(4-ethylphenyl)benzoic acid has also been studied for its use in materials science. The compound's aromatic structure and functional groups make it an attractive building block for the synthesis of advanced materials with unique properties. Research published in the Journal of Materials Chemistry A in 2021 highlighted the use of 4-Chloro-3-(4-ethylphenyl)benzoic acid as a key component in the fabrication of functional polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

In the context of chemical synthesis, 4-Chloro-3-(4-ethylphenyl)benzoic acid serves as an important intermediate for the preparation of more complex molecules. Its reactivity and versatility have been leveraged in various synthetic routes to produce compounds with diverse functionalities. For example, a study published in the Tetrahedron Letters in 2020 described a novel method for the synthesis of substituted benzoic acids using 4-Chloro-3-(4-ethylphenyl)benzoic acid as a starting material. This method offers improved yields and selectivity compared to traditional approaches, making it valuable for large-scale production processes.

The environmental impact of 4-Chloro-3-(4-ethylphenyl)benzoic acid is another area of ongoing research. While the compound itself is not classified as hazardous or toxic under current regulations, its fate and behavior in the environment are important considerations for its safe use. Studies have shown that under controlled conditions, 4-Chloro-3-(4-ethylphenyl)benzoic acid can be biodegraded by certain microorganisms, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-Chloro-3-(4-ethylphenyl)benzoic acid (CAS No. 1262011-02-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.